[1-(2,5-Dimethyl-4-nitropyrazol-3-yl)azetidin-3-yl]methanol

• IUPAC Name: [1-(2,5-dimethyl-4-nitropyrazol-3-yl)azetidin-3-yl]methanol
• InChI: InChI=1S/C9H14N4O3/c1-6-8(13(15)16)9(11(2)10-6)12-3-7(4-12)5-14/h7,14H,3-5H2,1-2H3
• InChI Key: SUFIHFRUCQJOOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1[N+](=O)[O-])N2CC(C2)CO)C
• Molecular Formula: C9H14N4O3
• Molecular Weight: 226.23 g/mol

Description

[1-(2,5-Dimethyl-4-nitropyrazol-3-yl)azetidin-3-yl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic molecule that can be synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been explored.

Mechanism of Action

The mechanism of action of [1-(2,5-Dimethyl-4-nitropyrazol-3-yl)azetidin-3-yl]methanol is not well understood. However, it is believed to exert its biological activity by interacting with specific targets in the cell, leading to various physiological effects.
Biochemical and Physiological Effects:
[1-(2,5-Dimethyl-4-nitropyrazol-3-yl)azetidin-3-yl]methanol has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, making it a potential candidate for the development of antibacterial and antifungal agents. It has also been reported to have antitumor activity, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of [1-(2,5-Dimethyl-4-nitropyrazol-3-yl)azetidin-3-yl]methanol for lab experiments include its synthetic accessibility, potential biological activity, and versatility for the synthesis of various compounds. However, its limitations include the lack of understanding of its mechanism of action and potential toxicity, which needs to be further explored.

Future Directions

For [1-(2,5-Dimethyl-4-nitropyrazol-3-yl)azetidin-3-yl]methanol include the exploration of its potential as a drug candidate for various diseases, the investigation of its mechanism of action, and the development of new synthetic methods for its production. It can also be used as a building block for the synthesis of various compounds with potential biological activity.

Synthesis Methods

The synthesis of [1-(2,5-Dimethyl-4-nitropyrazol-3-yl)azetidin-3-yl]methanol involves the reaction of 2,5-dimethyl-4-nitropyrazole with azetidine-3-methanol in the presence of a catalyst. The reaction takes place at a specific temperature and pressure, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

[1-(2,5-Dimethyl-4-nitropyrazol-3-yl)azetidin-3-yl]methanol has potential applications in various scientific research fields such as medicinal chemistry, drug discovery, and material science. It can be used as a starting material for the synthesis of various compounds with potential biological activity. It has been reported to have antibacterial, antifungal, and antitumor activity, making it a promising candidate for drug discovery.